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For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhodizonic acid disodium salt, with the CAS number 523-21-7, is an organic salt recognized

for its potent chromogenic and chelating properties. This guide provides an in-depth overview

of its chemical and physical characteristics, detailed experimental protocols for its primary

applications, and an exploration of its relevance in various scientific fields. While its principal

utility lies within analytical and forensic chemistry as a highly sensitive indicator for metal ions,

this document also addresses its potential, albeit less documented, applications in biological

contexts.

Core Properties
Rhodizonic acid disodium salt is a stable, dark green to dark grey crystalline powder.[1] Its

chemical structure and fundamental properties are summarized in the tables below.
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Property Value Reference(s)

CAS Number 523-21-7 [1]

Molecular Formula C₆Na₂O₆ [1]

Molecular Weight 214.04 g/mol [1]

Appearance
Dark green to dark grey-green

to dark green powder

Melting Point >300 °C

Solubility

Soluble in water, slightly

soluble in soda solution,

insoluble in alcohol.

[2]

Stability

Aqueous solutions are

unstable and should be

prepared fresh. Stability is

increased at a pH below 3.

[2]

Analytical and Spectroscopic Data
Parameter Value Conditions/Details Reference(s)

Purity
≥98% (Assay by

titration)

UV-Vis Absorption

Maximum (λmax)
317 - 320 nm

In 0.1 M Hydrochloric

acid
[3]

FT-IR

Expected strong C=O

stretches near 1,680–

1,750 cm⁻¹

(ketone/enol) and

broad O-H stretches

at 3,000–3,500 cm⁻¹

(diol/water).

[4]
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The primary application of Rhodizonic acid disodium salt is as a sensitive colorimetric

indicator for the presence of various metal ions, most notably lead. This property is extensively

utilized in forensic science for the detection of gunshot residue.

Forensic Analysis: The Sodium Rhodizonate Test for
Gunshot Residue
The Sodium Rhodizonate Test is a standard procedure in forensic laboratories to detect lead

residues from firearm discharge on various surfaces, such as skin, clothing, and inanimate

objects.[5] The test's specificity for lead is enhanced by controlling the pH of the reaction.

1. Reagent Preparation:

Sodium Rhodizonate Solution: Prepare a saturated solution by dissolving Rhodizonic acid
disodium salt in distilled water until a small amount of powder remains undissolved. This

solution should be freshly prepared for immediate use as it is unstable.[6]

Buffer Solution (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100

mL of distilled water. Gentle heating and stirring may be required to fully dissolve the

components.[7]

5% Hydrochloric Acid (HCl) Solution: Add 5 mL of concentrated HCl to 95 mL of distilled

water.

2. Direct Application Method:

This method is suitable for light-colored surfaces.

Spray the area of interest with the freshly prepared Sodium Rhodizonate solution. The

surface will turn a yellow-orange color.

Subsequently, spray the same area with the pH 2.8 buffer solution. This will remove the

yellow background color. The presence of heavy metals may be indicated by a pink

coloration.

Finally, spray the area with the 5% HCl solution. A blue-violet color confirms the presence of

lead.[6]
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3. Bashinski Transfer Method:

This method is recommended for dark-colored surfaces where color changes may be

obscured.

Place a piece of filter paper over the area to be tested.

Dampen the filter paper with a 15% acetic acid solution.

Cover the damp filter paper with several layers of dry filter paper and apply a hot iron until all

layers are dry. This transfers the residues to the top layer of filter paper.

Process the filter paper that was in contact with the evidence using the direct application

method described above.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3812694/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent Preparation

Direct Application

Bashinski Transfer

Saturated Rhodizonate Solution

pH 2.8 Buffer

5% HCl

Spray with Rhodizonate Solution Spray with Buffer Spray with 5% HCl Observe for Blue-Violet Color
(Positive for Lead)

End

Place Filter Paper Dampen with Acetic Acid Apply Heat (Iron) Process Paper with Direct Method Observe for Blue-Violet Color
(Positive for Lead)

Start

Click to download full resolution via product page

Workflow for the Sodium Rhodizonate Test for Gunshot Residue.

Analytical Chemistry: Titration Indicator
Rhodizonic acid disodium salt also serves as an indicator in the titrimetric determination of

sulfate and various metal ions, including barium.[8]
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1. Reagent Preparation:

Barium Chloride (BaCl₂) Titrant: A standardized solution of BaCl₂.

Rhodizonic Acid Disodium Salt Indicator Paper: Dip filter paper into a solution of

Rhodizonic acid disodium salt and allow it to dry.

2. Titration Procedure:

The sulfate-containing sample is titrated with the standardized BaCl₂ solution.

Periodically, a drop of the titration mixture is removed and spotted onto the indicator paper.

The endpoint is reached when the excess Ba²⁺ ions react with the indicator on the paper,

causing a color change from the initial yellow-orange of the indicator to a reddish-brown

precipitate of barium rhodizonate.
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Workflow for Sulfate Titration using Rhodizonic Acid Disodium Salt Indicator.

Relevance to Drug Development and Biological
Research
While the primary applications of Rhodizonic acid disodium salt are in analytical and forensic

chemistry, some sources suggest its use in broader life science research. It has been

mentioned in the context of "biological materials" and for use in "histological staining" to

visualize specific cellular components.[1][3] This suggests a potential application in detecting
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and localizing metal ions within biological samples, which could be relevant for studies on

metallomics and the biological roles of certain metals.

However, it is crucial to note that detailed protocols and specific applications in cellular imaging

or as a probe in biological systems are not well-documented in the available scientific literature.

There is currently no evidence to support a direct role for Rhodizonic acid disodium salt in

drug development as a therapeutic agent or in the study of specific signaling pathways. Its

toxicological profile is not extensively characterized beyond basic safety data sheet

information, which indicates it may cause skin and eye irritation.[9]

Conclusion
Rhodizonic acid disodium salt (CAS 523-21-7) is a valuable analytical reagent with well-

established applications in forensic science and analytical chemistry. Its ability to form colored

complexes with metal ions, particularly lead, makes it an indispensable tool for gunshot residue

analysis. While its potential use in biological staining for metal ion detection has been noted,

this area remains largely unexplored, and further research is needed to establish its utility for

drug development professionals and researchers in the life sciences. At present, there is no

known direct application of this compound in modulating signaling pathways or as a therapeutic

agent. Professionals in drug development may find its utility limited to analytical quality control

for detecting specific metal contaminants.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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